N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H15N3O2S2/c1-13-5-7-16(8-6-13)25(22,23)20-15-4-2-3-14(11-15)17-12-21-9-10-24-18(21)19-17/h2-12,20H,1H3
• InChI Key: XQZQWLGTSKZEBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=CN4C=CSC4=N3
• Molecular Formula: C18H15N3O2S2
• Molecular Weight: 369.5 g/mol

Description

“N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-methylbenzenesulfonamide” is a compound with a molecular weight of 215.28.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazoles has been reported in literature. The synthetic approaches are grouped by the degree of research done on the imidazo[2,1-b]thiazine scaffold, from more to less studied. A catalyst-free microwave-assisted procedure for synthesizing benzo[d]imidazo[2,1-b]thiazoles in green media has also been developed.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. The molecule contains a total of 39 bonds, including 26 non-H bonds, 22 multiple bonds, 3 rotatable bonds, 1 double bond, 21 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 1 eight-membered ring, 1 secondary amide (aromatic), 1 Imidazole, and 1 Thiazole.

Chemical Reactions Analysis

Thiazoles, which include imidazoles and oxazoles, are members of the azole heterocycles. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 215.28.

Future Directions

Imidazo[2,1-b]thiazoles have been identified as significant bioactive substances. They have been reported to serve as potent inhibitors of both the insulin-like growth factor receptor and members of the epidermal growth factor family of receptor tyrosine kinases. This suggests that “N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-methylbenzenesulfonamide” and similar compounds could have potential applications in biomedical research and drug development.